Cas no 2138168-16-6 ((5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine)

• Product Name: (5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine
• CAS No: 2138168-16-6
• MF: C₁₄H₁₈N₄O
• MW: 258.318922519684
• CID: 6189678
• PubChem ID: 165459438
• Update Time: 2025-06-29

(5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-738475
• (5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine
• 2138168-16-6

• Inchi： 1S/C14H18N4O/c1-19-11-3-4-12(10(7-11)8-15)13-9-17-18-6-2-5-16-14(13)18/h3-4,7,9,16H,2,5-6,8,15H2,1H3
• InChI Key： ANWDXOCYQLYQGT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)CN)C1C=NN2C=1NCCC2

Computed Properties

• Exact Mass: 258.14806121g/mol
• Monoisotopic Mass: 258.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.1Ų

Additional information on (5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine

Compound CAS No 2138168-16-6: (5-Methoxy-2-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-3-Yl}Phenyl)Methanamine

The compound with CAS number 2138168-16-6, known as (5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique structural features and potential bioactivity. The molecule's structure incorporates a pyrazolo[1,5-a]pyrimidine ring system fused with a phenyl group and a methoxy substituent at the 5-position of the phenyl ring. Additionally, the presence of a methanamine group further enhances its functional diversity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role in targeting specific protein kinases involved in cellular signaling pathways. The pyrazolo[1,5-a]pyrimidine moiety is particularly interesting due to its ability to interact with ATP-binding pockets of kinase enzymes. This interaction suggests that the compound may exhibit inhibitory activity against certain kinases associated with cancer progression and inflammatory diseases.

One of the most notable advancements in understanding this compound's properties comes from its application in drug design. Scientists have utilized computational chemistry tools to model the compound's interactions with target proteins at atomic resolution. These studies have revealed that the methoxy group at position 5 plays a critical role in stabilizing these interactions through hydrogen bonding and hydrophobic effects.

Moreover, the methanamine group attached to the phenyl ring introduces additional flexibility and charge characteristics to the molecule. This feature has been exploited in designing prodrugs and delivery systems that enhance bioavailability and reduce toxicity. Recent preclinical trials have demonstrated promising results in terms of efficacy and safety profiles when this compound is administered in appropriate dosage forms.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The synthesis pathway involves careful optimization to ensure high yield and purity of the final product. Researchers have also explored alternative routes using microwave-assisted synthesis and catalytic methods to improve reaction efficiency.

The structural uniqueness of (5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine makes it an attractive candidate for further exploration in drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders.